Cas no 478258-40-1 (4-{[6-Chloro-2-(methylsulfanyl)-4-pyrimidinyl]sulfanyl}phenyl methyl ether)

• Product Name: 4-{[6-Chloro-2-(methylsulfanyl)-4-pyrimidinyl]sulfanyl}phenyl methyl ether
• CAS No: 478258-40-1
• MF: C₁₂H₁₁ClN₂OS₂
• MW: 298.811538934708
• CID: 6785966
• PubChem ID: 1488149
• Update Time: 2025-10-31

4-{[6-Chloro-2-(methylsulfanyl)-4-pyrimidinyl]sulfanyl}phenyl methyl ether Chemical and Physical Properties

Names and Identifiers

• AKOS005101662
• 4-{[6-chloro-2-(methylsulfanyl)-4-pyrimidinyl]sulfanyl}phenyl methyl ether
• 4-chloro-6-[(4-methoxyphenyl)sulfanyl]-2-(methylsulfanyl)pyrimidine
• 4-chloro-6-(4-methoxyphenyl)sulfanyl-2-methylsulfanylpyrimidine
• 478258-40-1
• 8P-816
• 4-{[6-Chloro-2-(methylsulfanyl)-4-pyrimidinyl]sulfanyl}phenyl methyl ether

• Inchi： 1S/C12H11ClN2OS2/c1-16-8-3-5-9(6-4-8)18-11-7-10(13)14-12(15-11)17-2/h3-7H,1-2H3
• InChI Key： NXZFKQNGDFYEBK-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(=N1)SC)SC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 298.0001330g/mol
• Monoisotopic Mass: 298.0001330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 85.6Ų

Additional information on 4-{[6-Chloro-2-(methylsulfanyl)-4-pyrimidinyl]sulfanyl}phenyl methyl ether

Professional Introduction to Compound with CAS No. 478258-40-1 and Product Name: 4-{[6-Chloro-2-(methylsulfanyl)-4-pyrimidinyl]sulfanyl}phenyl methyl ether

Compound with the CAS number 478258-40-1 and the product name 4-{[6-Chloro-2-(methylsulfanyl)-4-pyrimidinyl]sulfanyl}phenyl methyl ether represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular architecture of this compound incorporates several key functional groups, including a chloro-pyrimidine core, a methylsulfanyl substituent, and a sulfanylphenyl moiety, which collectively contribute to its distinctive chemical properties and biological activities.

The chloro-pyrimidine core is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets. This moiety has been extensively studied for its role in modulating enzyme activity and receptor binding, making it a valuable component in the design of novel therapeutic agents. The presence of a methylsulfanyl group further enhances the compound's chemical diversity, enabling it to engage in multiple types of interactions within biological systems. This group is particularly noteworthy for its ability to influence the compound's solubility and metabolic stability, which are critical factors in drug development.

The sulfanylphenyl moiety adds another layer of complexity to the compound's structure, contributing to its overall reactivity and functionality. This part of the molecule is known to exhibit significant binding affinity for certain biological targets, making it an attractive candidate for further exploration in drug discovery. The combination of these functional groups results in a compound that possesses a rich chemical profile, capable of interacting with multiple biological pathways simultaneously.

Recent research has highlighted the importance of structurally diverse compounds in addressing complex diseases. The compound with CAS No. 478258-40-1 aligns with this trend by offering a unique combination of pharmacological properties. Studies have demonstrated that compounds containing a chloro-pyrimidine core can exhibit potent activity against various diseases, including cancer and infectious disorders. The methylsulfanyl substituent has been shown to enhance the bioavailability of drug candidates, while the sulfanylphenyl moiety contributes to their metabolic stability.

In the realm of drug development, the synthesis and optimization of novel compounds are essential for overcoming resistance mechanisms and improving therapeutic outcomes. The product name 4-{[6-Chloro-2-(methylsulfanyl)-4-pyrimidinyl]sulfanyl}phenyl methyl ether underscores the compound's intricate structure, which has been carefully designed to maximize its biological activity. The presence of multiple functional groups allows for fine-tuning of the compound's properties, enabling researchers to tailor it for specific therapeutic applications.

Advances in computational chemistry have played a pivotal role in understanding the molecular interactions of this compound. Through techniques such as molecular dynamics simulations and quantum mechanical calculations, researchers can predict how this compound will behave within biological systems. These insights are invaluable for guiding experimental efforts and optimizing drug candidates for clinical use. The integration of computational methods with traditional wet chemistry approaches has accelerated the discovery process, bringing compounds like this one closer to therapeutic reality.

The potential applications of this compound extend beyond traditional pharmaceutical uses. Its unique chemical properties make it a promising candidate for research in agrochemicals and materials science. For instance, derivatives of this compound could be explored as novel pesticides or as components in advanced materials with specialized functionalities. The versatility of its molecular framework allows for diverse modifications, opening up numerous avenues for innovation.

Collaborative efforts between academic institutions and pharmaceutical companies have been instrumental in advancing the study of this compound. By combining expertise from various disciplines, including organic chemistry, biochemistry, and pharmacology, researchers can accelerate the translation of laboratory discoveries into clinical applications. Such collaborations foster an environment where innovative ideas are nurtured and brought to fruition.

The regulatory landscape also plays a crucial role in ensuring that compounds like this one are developed responsibly. Regulatory agencies require rigorous testing to assess their safety and efficacy before they can be approved for human use. However, these regulations also provide a framework that encourages innovation by setting clear standards for quality and performance.

Looking ahead, the continued exploration of compounds with CAS No. 478258-40-1 holds great promise for advancing human health. As our understanding of biology and chemistry evolves, new opportunities will arise to harness the potential of this molecule and others like it. The integration of cutting-edge technologies into drug discovery pipelines will further enhance our ability to develop effective treatments for a wide range of diseases.